Cas no 863594-18-7 (3,4-dimethoxy-N-(2-methyl-5-{1,3thiazolo5,4-bpyridin-2-yl}phenyl)benzamide)

• Product Name: 3,4-dimethoxy-N-(2-methyl-5-{1,3thiazolo5,4-bpyridin-2-yl}phenyl)benzamide
• CAS No: 863594-18-7
• MF: C₂₂H₁₉N₃O₃S
• MW: 405.46956372261
• CID: 5855511
• PubChem ID: 5092878
• Update Time: 2025-05-25

3,4-dimethoxy-N-(2-methyl-5-{1,3thiazolo5,4-bpyridin-2-yl}phenyl)benzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, 3,4-dimethoxy-N-(2-methyl-5-thiazolo[5,4-b]pyridin-2-ylphenyl)-
• AKOS001899915
• F0694-0495
• 3,4-dimethoxy-N-(2-methyl-5-(thiazolo[5,4-b]pyridin-2-yl)phenyl)benzamide
• 3,4-dimethoxy-N-[2-methyl-5-([1,3]thiazolo[5,4-b]pyridin-2-yl)phenyl]benzamide
• 3,4-DIMETHOXY-N-(2-METHYL-5-{[1,3]THIAZOLO[5,4-B]PYRIDIN-2-YL}PHENYL)BENZAMIDE
• 863594-18-7
• 3,4-dimethoxy-N-(2-methyl-5-{1,3thiazolo5,4-bpyridin-2-yl}phenyl)benzamide

• Inchi： 1S/C22H19N3O3S/c1-13-6-7-15(21-25-16-5-4-10-23-22(16)29-21)11-17(13)24-20(26)14-8-9-18(27-2)19(12-14)28-3/h4-12H,1-3H3,(H,24,26)
• InChI Key： BPKNBIXGRPDSJV-UHFFFAOYSA-N
• SMILES： C(NC1=CC(C2=NC3=CC=CN=C3S2)=CC=C1C)(=O)C1=CC=C(OC)C(OC)=C1

Computed Properties

• Exact Mass: 405.11471265g/mol
• Monoisotopic Mass: 405.11471265g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 565
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 102Ų

Experimental Properties

• Density: 1.316±0.06 g/cm3(Predicted)
• pka: 12.72±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 3,4-dimethoxy-N-(2-methyl-5-{1,3thiazolo5,4-bpyridin-2-yl}phenyl)benzamide

Comprehensive Overview of 3,4-dimethoxy-N-(2-methyl-5-{1,3thiazolo5,4-bpyridin-2-yl}phenyl)benzamide (CAS No. 863594-18-7)

The compound 3,4-dimethoxy-N-(2-methyl-5-{1,3thiazolo5,4-bpyridin-2-yl}phenyl)benzamide, with the CAS number 863594-18-7, is a sophisticated organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, combining a benzamide core with a thiazolopyridine moiety, makes it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a kinase inhibitor, a class of compounds that play a critical role in modulating cellular signaling pathways. The presence of dimethoxy groups further enhances its bioavailability and metabolic stability, making it a valuable subject for drug discovery.

In recent years, the demand for novel small-molecule inhibitors has surged, driven by advancements in precision medicine and targeted therapies. 3,4-dimethoxy-N-(2-methyl-5-{1,3thiazolo5,4-bpyridin-2-yl}phenyl)benzamide aligns with this trend, as its structural features suggest high selectivity and potency. Scientists are exploring its interactions with specific protein targets, such as tyrosine kinases, which are implicated in various diseases, including cancer and inflammatory disorders. This compound's ability to modulate these targets could pave the way for groundbreaking treatments, addressing unmet medical needs.

The synthesis of 863594-18-7 involves multi-step organic reactions, including condensation and cyclization processes, to achieve the desired thiazolopyridine scaffold. Its benzamide derivative is synthesized through amide coupling, a widely used method in medicinal chemistry. The compound's purity and stability are critical for its application in preclinical studies, where it undergoes rigorous testing for efficacy and safety. Analytical techniques such as HPLC and NMR are employed to characterize its molecular structure and ensure batch-to-batch consistency.

From an industrial perspective, 3,4-dimethoxy-N-(2-methyl-5-{1,3thiazolo5,4-bpyridin-2-yl}phenyl)benzamide represents a lucrative opportunity for pharmaceutical companies. Its patent status and commercial availability are key considerations for researchers and manufacturers alike. The compound's CAS number 863594-18-7 serves as a unique identifier, facilitating its procurement and regulatory compliance. As the pharmaceutical industry shifts toward personalized medicine, compounds like this are increasingly valuable for their potential to target specific genetic mutations or aberrant signaling pathways.

Environmental and safety profiles are also critical when evaluating 863594-18-7. While it is not classified as a hazardous material, proper handling and storage are essential to maintain its integrity. Researchers must adhere to Good Laboratory Practices (GLP) to ensure accurate and reproducible results. The compound's solubility, stability under various pH conditions, and compatibility with biological systems are thoroughly investigated to optimize its formulation for clinical use.

In the context of AI-driven drug discovery, 3,4-dimethoxy-N-(2-methyl-5-{1,3thiazolo5,4-bpyridin-2-yl}phenyl)benzamide exemplifies the synergy between computational modeling and experimental validation. Machine learning algorithms can predict its binding affinities and off-target effects, accelerating the identification of lead compounds. This approach reduces the time and cost associated with traditional drug development, making it a hot topic in both academic and industrial settings.

For researchers seeking to explore the applications of 863594-18-7, collaboration with specialized suppliers and contract research organizations (CROs) is often necessary. These partnerships ensure access to high-quality materials and expertise in compound characterization. Additionally, the compound's inclusion in screening libraries enhances its visibility among scientists working on high-throughput assays and phenotypic screening.

In summary, 3,4-dimethoxy-N-(2-methyl-5-{1,3thiazolo5,4-bpyridin-2-yl}phenyl)benzamide (CAS No. 863594-18-7) is a multifaceted compound with immense potential in modern drug development. Its structural complexity, combined with its therapeutic relevance, positions it as a key player in the next generation of kinase inhibitors and targeted therapies. As research progresses, this compound may unlock new avenues for treating complex diseases, underscoring the importance of continued investment in innovative chemical entities.